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Compound of Interest

Compound Name: 5-DTAF

Cat. No.: B148997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data for 5-(4,6-Dichlorotriazin-2-

yl)aminofluorescein (5-DTAF), a widely used fluorescent labeling reagent in biochemical and

molecular biology research.[1] Due to its reactive dichlorotriazinyl group, 5-DTAF efficiently

forms stable covalent bonds with amino groups on proteins, antibodies, and other

biomolecules, making it a valuable tool for fluorescence microscopy, flow cytometry, and

immunoassays.[1] This document consolidates available safety data, handling procedures, and

relevant experimental protocols to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties
The following table summarizes the key identifiers and physicochemical properties of 5-DTAF.
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Property Value

Chemical Name
5-((4,6-Dichloro-1,3,5-triazin-2-

yl)amino)fluorescein[2]

Synonyms
5-DTAF, 5-(4,6-

Dichlorotriazinyl)aminofluorescein[2][3]

CAS Number 51306-35-5[2][3]

Molecular Formula C₂₃H₁₂Cl₂N₄O₅[1][2]

Molecular Weight 495.28 g/mol [1][4]

Appearance Yellow to orange powder/solid[5]

Solubility Soluble in DMSO and chloroform[4][5]

Purity ≥90% (HPLC)

Spectral Properties
5-DTAF is a fluorescent dye with the following spectral characteristics.

Property Value (in nm)

Excitation Maximum (λex) ~492-498 nm[4][5][6]

Emission Maximum (λem) ~516-518 nm[6][7]

Extinction Coefficient 80,000 cm⁻¹M⁻¹[4]

Quantum Yield 0.79 - 0.95[4]

Hazard Identification and Classification
According to available safety data sheets, 5-DTAF is not classified as a hazardous substance

or mixture under the Globally Harmonized System (GHS).[3] However, it is frequently noted

that the toxicological properties of this material have not been thoroughly investigated.[3]

Therefore, it is recommended to handle all chemicals, including 5-DTAF, with caution.[3]
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Hazard Statement Classification

GHS Classification Not a hazardous substance or mixture[3]

Potential Health Effects

May be harmful if inhaled, ingested, or comes

into contact with skin. May cause eye and skin

irritation in susceptible individuals.[3]

Carcinogenic Effects No data available[3]

Mutagenic Effects No data available[3]

Handling, Storage, and First Aid
Proper handling and storage are crucial for maintaining the stability of 5-DTAF and ensuring

laboratory safety.
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Aspect Recommendation

Handling

Avoid contact with skin and eyes. Avoid

formation of dust and aerosols. Wear

appropriate personal protective equipment

(PPE).[3]

Storage

Keep container tightly closed in a dry, cool, and

well-ventilated place. Store at temperatures

from -20°C to 8°C. Protect from light and

moisture.[3][5][6]

Skin Contact
Rinse with plenty of water. If symptoms arise,

seek medical advice.[3]

Eye Contact

Immediately wash with copious amounts of

water for at least 15 minutes, separating the

eyelids. Seek medical advice.[3]

Inhalation
Move the individual to fresh air. If symptoms

arise, seek medical advice.[3]

Ingestion
Wash out mouth with water if the person is

conscious. Seek medical advice.[3]

Fire Extinguishing Media
Use water spray, carbon dioxide, dry chemical

powder, or appropriate foam.[3]

Experimental Protocols
While specific safety and toxicology studies for 5-DTAF are not readily available, the following

are representative protocols for assessing the potential hazards of a chemical substance.

Acute Oral Toxicity (LD50) - Up-and-Down Procedure
(UDP)

Objective: To determine the median lethal dose (LD50) of a substance when administered

orally.

Methodology (based on OECD Guideline 425):
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Fasted, healthy young adult laboratory rats are used.

A single animal is dosed with the test substance at a starting dose level selected from a

series of fixed dose levels.

The animal is observed for signs of toxicity for up to 14 days.

If the animal survives, the next animal is dosed at a higher fixed dose level. If it dies, the

next animal is dosed at a lower level.

This sequential dosing continues until a stopping criterion is met, typically after observing

a specified number of reversals in outcome (survival/death).

The LD50 is then calculated from the pattern of outcomes using a maximum likelihood

method.

In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test

Objective: To assess the potential of a substance to cause skin irritation.

Methodology (based on OECD Guideline 439):

A reconstructed human epidermis model, which mimics the biochemical and physiological

properties of the upper parts of the human skin, is used.

The test substance is applied topically to the surface of the skin tissue model.

After a defined exposure period, the substance is removed by washing.

The viability of the skin cells is measured, typically using an MTT assay, which quantifies

the reduction of a yellow tetrazolium salt to purple formazan by metabolically active cells.

A reduction in cell viability below a certain threshold (e.g., 50%) indicates that the

substance is an irritant.

Visualizing Safety and Handling Workflows
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To facilitate a clear understanding of safety procedures, the following diagrams illustrate key

workflows for handling 5-DTAF in a laboratory setting.

Personal Protective Equipment (PPE) Selection

Start: Handling 5-DTAF

Weighing solid powder?

Dissolving in solvent?

No

Wear:
- Safety glasses with side shields

- Lab coat
- Nitrile gloves

- Use fume hood or ventilated enclosure

Yes

Handling solution?

No

Wear:
- Chemical splash goggles

- Lab coat
- Nitrile gloves

Yes

Yes

Proceed with experiment

No

Click to download full resolution via product page

Caption: PPE selection workflow for handling 5-DTAF.
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Chemical Spill Response for 5-DTAF

Spill Occurs

Evacuate immediate area
Alert others

Assess spill size

Small Spill
(manageable by lab personnel)

Small

Large Spill
(contact EH&S)

Large

Don appropriate PPE
(gloves, goggles, lab coat)

Cover with absorbent material

Collect material into a sealed container

Clean spill area with soap and water

Dispose of waste as hazardous

Click to download full resolution via product page

Caption: Workflow for responding to a 5-DTAF spill.
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First Aid for 5-DTAF Exposure

Exposure Event

Route of Exposure?

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Remove contaminated clothing.
Rinse skin with plenty of water.

Rinse with copious water for 15 mins.
Separate eyelids. Move to fresh air.

Seek medical advice
if symptoms persist

Click to download full resolution via product page

Caption: First aid procedures for 5-DTAF exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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